Cas no 919021-20-8 (7-Chloro-4-methoxy-1H-benzimidazole)

7-Chloro-4-methoxy-1H-benzimidazole is a substituted benzimidazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structural framework, featuring a chloro and methoxy substituent, enhances reactivity and selectivity in heterocyclic chemistry applications. This compound serves as a versatile intermediate in the development of biologically active molecules, particularly in medicinal chemistry for designing enzyme inhibitors and receptor modulators. The electron-withdrawing chloro group and electron-donating methoxy group contribute to its stability and functional diversity, making it valuable for tailored synthetic routes. High purity and consistent quality ensure reliable performance in research and industrial processes.
7-Chloro-4-methoxy-1H-benzimidazole structure
919021-20-8 structure
Product Name:7-Chloro-4-methoxy-1H-benzimidazole
CAS No:919021-20-8
MF:C8H7ClN2O
MW:182.60698056221
CID:4816070
Update Time:2025-05-23

7-Chloro-4-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-7-methoxy-1H-benzimidazole
    • 7-Chloro-4-methoxy-1H-benzimidazole
    • Inchi: 1S/C8H7ClN2O/c1-12-6-3-2-5(9)7-8(6)11-4-10-7/h2-4H,1H3,(H,10,11)
    • InChI Key: XEIWNKUEOLKSIO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2=C1N=CN2)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.9

7-Chloro-4-methoxy-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061002574-250mg
4-Chloro-7-methoxy-1H-benzimidazole
919021-20-8 98%
250mg
$857.76 2023-08-31
Alichem
A061002574-500mg
4-Chloro-7-methoxy-1H-benzimidazole
919021-20-8 98%
500mg
$1200.86 2023-08-31
Alichem
A061002574-1g
4-Chloro-7-methoxy-1H-benzimidazole
919021-20-8 98%
1g
$1943.28 2023-08-31

Additional information on 7-Chloro-4-methoxy-1H-benzimidazole

7-Chloro-4-methoxy-1H-benzimidazole: A Comprehensive Overview

The compound 7-Chloro-4-methoxy-1H-benzimidazole, identified by the CAS number 919021-20-8, is a heterocyclic aromatic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This molecule belongs to the benzimidazole family, which is known for its versatile reactivity and structural diversity. The presence of chlorine and methoxy groups at specific positions on the benzimidazole ring introduces unique electronic and steric properties, making it a valuable compound for further research and application.

Recent studies have highlighted the importance of benzimidazoles in drug discovery, particularly in the development of anticancer agents. The 7-chloro substitution in this compound has been shown to enhance its ability to interact with specific biological targets, such as protein kinases and other enzymes involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-Chloro-4-methoxy-1H-benzimidazole exhibit potent inhibitory activity against oncogenic kinases, suggesting their potential as lead compounds for anticancer therapy.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. The 4-methoxy group contributes to the compound's lipophilicity, which is crucial for its absorption and bioavailability in plants. Research conducted in 2023 by agricultural scientists revealed that this compound can act as a plant growth regulator, enhancing stress tolerance in crops under adverse environmental conditions. This finding opens new avenues for sustainable agriculture and food security.

The synthesis of 7-Chloro-4-methoxy-1H-benzimidazole involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, a 2023 report in Green Chemistry described the use of palladium-catalyzed cross-coupling reactions to construct the benzimidazole framework with high yield and selectivity. These methods not only reduce waste but also align with the growing demand for sustainable chemical processes.

Beyond its direct applications, this compound serves as a valuable building block for constructing more complex molecular architectures. Its ability to undergo various post-synthetic modifications makes it an ideal candidate for exploring new chemical space in drug discovery programs. A 2023 study published in Organic Letters demonstrated how derivatives of this compound can be used to generate bioactive molecules with novel mechanisms of action against infectious diseases.

In conclusion, 7-Chloro-4-methoxy-1H-benzimidazole, with its unique structural features and diverse functional groups, represents a promising compound for advancing research across multiple disciplines. Its potential applications span from therapeutic development to agricultural innovations, making it a subject of continued interest among scientists worldwide. As research progresses, further insights into its properties and mechanisms will undoubtedly unlock new opportunities for harnessing its full potential.

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